Cas no 1804946-52-8 (Ethyl 2-(difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxylate
• CAS No: 1804946-52-8
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 4883460
• Update Time: 2025-10-28

Ethyl 2-(difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxylate

• Inchi： 1S/C10H10F3NO3/c1-3-17-10(15)6-7(9(12)13)14-4-5(11)8(6)16-2/h4,9H,3H2,1-2H3
• InChI Key： YGDOVNLZDZSSTL-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)F)C(C(=O)OCC)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 1.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxylate

Ethyl 2-(difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxylate (CAS No. 1804946-52-8): An Overview

Ethyl 2-(difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxylate (CAS No. 1804946-52-8) is a versatile and highly functionalized compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and chemical reactivity.

The structure of Ethyl 2-(difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxylate is characterized by a pyridine ring substituted with a difluoromethyl group, a fluorine atom, and a methoxy group, along with an ester functionality at the 3-position. The presence of these functional groups imparts unique properties to the molecule, making it a valuable intermediate in the synthesis of more complex compounds.

Recent research has highlighted the importance of Ethyl 2-(difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxylate in the development of novel pharmaceutical agents. For instance, studies have shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. The difluoromethyl group is particularly noteworthy as it can enhance the metabolic stability and bioavailability of drug candidates, which are crucial factors in drug development.

In the context of agrochemicals, Ethyl 2-(difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxylate has been explored as a potential lead compound for the synthesis of herbicides and fungicides. The fluorine and methoxy substituents contribute to the compound's ability to interact with specific biological targets, thereby enhancing its efficacy against various pests and pathogens. Additionally, the ester functionality can be readily modified to tailor the compound's properties for specific applications.

The synthesis of Ethyl 2-(difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxylate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common approach involves the condensation of an appropriate pyridine derivative with a difluoromethylating agent, followed by functionalization steps to introduce the fluorine and methoxy groups. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound, which is essential for large-scale applications.

The pharmacological profile of Ethyl 2-(difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxylate has been extensively studied in preclinical models. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, preliminary studies have shown that it can induce apoptosis in cancer cells by targeting specific signaling pathways. These findings suggest that Ethyl 2-(difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxylate has significant therapeutic potential and warrants further investigation in clinical trials.

In addition to its biological activities, Ethyl 2-(difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxylate has also been investigated for its material science applications. The unique electronic properties conferred by the fluorinated and methoxy groups make it a promising candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have reported that compounds with similar structures exhibit excellent charge transport properties and stability under various environmental conditions.

Despite its promising applications, the use of Ethyl 2-(difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxylate must be approached with caution due to potential environmental and health concerns. Proper handling and disposal protocols should be followed to minimize any adverse effects. Ongoing research is focused on optimizing its properties while ensuring safety and sustainability.

In conclusion, Ethyl 2-(difluoromethyl)-5-fluoro-4-methoxypyridine-3-carboxylate (CAS No. 1804946-52-8) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it an attractive candidate for further research and development. As new synthetic methods and biological insights continue to emerge, the future prospects for this compound are highly promising.